Cas no 2223377-64-6 (6-cyano-N-{[(2S,4S)-4-methoxy-1-methylpyrrolidin-2-yl]methyl}-N-methylpyridine-3-sulfonamide)

• Product Name: 6-cyano-N-{[(2S,4S)-4-methoxy-1-methylpyrrolidin-2-yl]methyl}-N-methylpyridine-3-sulfonamide
• CAS No: 2223377-64-6
• MF: C₁₄H₂₀N₄O₃S
• MW: 324.398601531982
• CID: 6570722
• PubChem ID: 128975348
• Update Time: 2025-05-21

6-cyano-N-{[(2S,4S)-4-methoxy-1-methylpyrrolidin-2-yl]methyl}-N-methylpyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Z2051332422
• 2223377-64-6
• 6-cyano-N-{[(2S,4S)-4-methoxy-1-methylpyrrolidin-2-yl]methyl}-N-methylpyridine-3-sulfonamide
• EN300-6648574

• Inchi： 1S/C14H20N4O3S/c1-17-10-13(21-3)6-12(17)9-18(2)22(19,20)14-5-4-11(7-15)16-8-14/h4-5,8,12-13H,6,9-10H2,1-3H3/t12-,13-/m0/s1
• InChI Key： OCJPBPXCZZHXOJ-STQMWFEESA-N
• SMILES： S(C1C=NC(C#N)=CC=1)(N(C)C[C@@H]1C[C@@H](CN1C)OC)(=O)=O

Computed Properties

• Exact Mass: 324.12561169g/mol
• Monoisotopic Mass: 324.12561169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 94.9Ų

Additional information on 6-cyano-N-{[(2S,4S)-4-methoxy-1-methylpyrrolidin-2-yl]methyl}-N-methylpyridine-3-sulfonamide

CAS No. 2223377-64-6: 6-Cyano-N-{[(2S,4S)-4-Methoxy-1-Methylpyrrolidin-2-Yl]Methyl}-N-Methylpyridine-3-Sulfonamide

The compound with CAS No. 2223377-64-6, known as 6-cyano-N-{[(2S,4S)-4-methoxy-1-methylpyrrolidin-2-yl]methyl}-N-methylpyridine-3-sulfonamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its role in inhibiting specific enzymes and pathways, making it a candidate for drug development in various therapeutic areas.

The molecular structure of 6-cyano-N-{[(2S,4S)-4-methoxy-1-methylpyrrolidin-2-yl]methyl}-N-methylpyridine-3-sulfonamide is characterized by a pyridine ring substituted with a cyano group at position 6 and a sulfonamide group at position 3. The sulfonamide moiety is further substituted with a chiral pyrrolidine ring system, which introduces stereochemical complexity and enhances the compound's bioavailability. The (2S,4S) configuration of the pyrrolidine ring is critical for its interaction with target proteins, ensuring high specificity and potency.

Recent research has focused on the sulfonamide group as a key functional group in drug design. This group is known for its ability to form strong hydrogen bonds with amino acids in protein active sites, thereby enhancing binding affinity. In the case of CAS No. 2223377-64-6, the sulfonamide moiety plays a pivotal role in stabilizing interactions with target enzymes, making it an attractive candidate for enzyme inhibition studies.

The cyano group at position 6 of the pyridine ring contributes to the compound's electronic properties, enhancing its ability to participate in π-interactions with aromatic residues in protein targets. This feature is particularly important in designing molecules for kinase inhibition, where such interactions are crucial for achieving high potency.

The chiral pyrrolidine ring system in CAS No. 2223377-64-6 introduces steric hindrance and modulates the compound's pharmacokinetic properties. The (2S,4S) configuration ensures optimal solubility and permeability, which are essential for effective drug delivery. Recent studies have demonstrated that this stereochemistry significantly improves the compound's bioavailability compared to other enantiomers or diastereomers.

In terms of applications, CAS No. 2223377-64-6 has shown promise as an inhibitor of certain kinases involved in cancer progression. Preclinical studies have indicated that this compound can effectively suppress tumor growth by targeting key signaling pathways. Its ability to selectively inhibit these enzymes without affecting normal cellular processes makes it a potential candidate for anti-cancer therapies.

Moreover, the methoxy group on the pyrrolidine ring contributes to the compound's stability and reduces potential off-target effects. This modification ensures that the molecule remains active in biological systems while minimizing adverse reactions.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of CAS No. 2223377-64-6 with high accuracy. Molecular docking studies have revealed that the compound binds to its target enzyme through a combination of hydrogen bonding and hydrophobic interactions. These insights have guided further optimization of the molecule to enhance its potency and selectivity.

In conclusion, CAS No. 2223377-64-6 represents a significant advancement in medicinal chemistry due to its unique structural features and promising pharmacological properties. With ongoing research focusing on its therapeutic potential, this compound holds great promise for developing innovative treatments in various disease areas.